3-Azaspiro[5.5]undecane-9-acetic acid ethyl ester hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis of Peptides : 3-Azaspiro[5.5]undecane derivatives are utilized in the synthesis of N-protected amino acid-ASUD esters, which are active esters useful in peptide synthesis. This compound offers a high yield while maintaining the enantiomeric purity of the amino acid (Rao et al., 2016).
Condensation Polymerization : Derivatives of 3-Azaspiro[5.5]undecane undergo condensation polymerization, creating linear poly(ester-acetals) that can be crosslinked to form insoluble, infusible, transparent solids, adherent to glass (Pryde et al., 1962).
Chemical Rearrangements : The compound is involved in hydrolytic cleavage and dienone-phenol rearrangement, leading to the formation of substituted N-[2-(p-hydroxyphenyl)ethyl] carboxylic acid amides (Glushkov et al., 2011).
Synthesis of Dipeptides : It is used for synthesizing dipeptides from N-hydroxy-3-azaspiro[5.5]undecane-2,4-dione activated α-amino acids, proving effective for DCC coupling of chiral amino acids without loss of enantiomeric purity (Nowshuddin & Reddy, 2011).
Preparation of Fmoc-Amino Acids : 3-Azaspiro[5.5]undecane derivatives are employed in creating a reagent for the preparation of Fmoc-amino acids, enhancing purity and yield (Rao et al., 2016).
Development of Antagonists for Respiratory Diseases : Compounds derived from 3-Azaspiro[5.5]undecane are used as CCR8 antagonists, potentially useful in treating chemokine-mediated diseases, especially respiratory diseases (Norman, 2007).
Pharmaceutical Salt Preparation : Its derivatives are used in the preparation of various salts for an antihypertensive agent, exploring slow-release formulations (Benjamin & Lin, 1985).
Synthesis of Spirocyclic Compounds : It is integral in the formation of functionalized trifluoromethylated 8-oxa-2,4-diazaspiro[5.5]undecanes via multi-component reactions (Li et al., 2014).
properties
IUPAC Name |
ethyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO2.ClH/c1-2-17-13(16)11-12-3-5-14(6-4-12)7-9-15-10-8-14;/h12,15H,2-11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRFATOAMIXVMSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CCC2(CC1)CCNCC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Azaspiro[5.5]undecane-9-acetic acid ethyl ester hydrochloride | |
CAS RN |
1803608-00-5 |
Source
|
Record name | ethyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.